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Compound of Interest

Compound Name: Methyl butyrate

Cat. No.: B153709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl butyrate (also known as methyl butanoate) is a volatile ester recognized for its

characteristic fruity aroma, reminiscent of apples and pineapples.[1][2][3] Its high volatility and

distinct scent profile make it a valuable component in the fragrance and perfume industry,

primarily as a top note to provide an initial fresh and uplifting impression.[4][5] These

application notes provide a comprehensive overview of methyl butyrate's use in fragrance

formulation, including its odor profile, typical applications, and quantitative data. Detailed

experimental protocols for sensory analysis and stability testing of fragrances containing this

ingredient are also presented.
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Property Value Reference

Synonyms
Methyl butanoate, Butyric acid

methyl ester
[3][5]

CAS Number 623-42-7 [3][5]

FEMA Number 2693 [3]

Molecular Formula C5H10O2 [3][5]

Molecular Weight 102.13 g/mol [3][5]

Appearance Colorless liquid [1][3][5]

Boiling Point 102-104 °C [3][5]

Density ~0.90 g/cm³ [3]

Solubility
Slightly soluble in water;

soluble in ethanol and ether
[1][6]

Odor Profile of Methyl Butyrate
Attribute Description

Odor Family Fruity

Odor Description
Apple, pineapple, with sweet and slightly fusel

undertones.[1][2][3][6]

Odor Strength Medium to high, volatile top note.

Substantivity Low; evaporates quickly.
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Application Recommended Concentration (%)

Fine Fragrance (e.g., Eau de Parfum, Eau de

Toilette)
Up to 2.0%

Cosmetics (e.g., lotions, creams) 0.1 - 0.5%

Air Care (e.g., diffusers, room sprays) 0.5 - 2.0%

Household Products (e.g., detergents, cleaners) 0.2 - 1.0%

Application Notes
Methyl butyrate is a versatile fragrance ingredient primarily utilized for its bright and

recognizable fruity character. Its primary applications include:

Top Note Enhancement: Due to its high volatility, methyl butyrate is an excellent top note in

fragrance compositions. It provides an initial burst of fruity freshness that captures attention

before transitioning to the heart and base notes.[4]

Fruity Accords: It is a key component in the creation of realistic apple, pineapple, and other

tropical fruit accords.[2] It can be blended with other esters and aldehydes to create a wide

range of fruit-inspired scents.

Modification of Floral and Green Fragrances: While distinctly fruity, methyl butyrate can be

used in small quantities to add a juicy, natural-smelling lift to floral and green fragrances. For

instance, it can introduce a crisp, apple-like nuance to a lily-of-the-valley or a fresh-cut grass

accord.

Masking Agent: In certain industrial applications, the strong fruity scent of methyl butyrate
can be used to mask unpleasant odors.[6]

Experimental Protocols
Protocol 1: Sensory Evaluation of a Fragrance
Containing Methyl Butyrate
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Objective: To conduct a descriptive sensory analysis of a fragrance formulation containing

methyl butyrate to characterize its odor profile and intensity.

Materials:

Fragrance formulation containing a known concentration of methyl butyrate.

Control fragrance formulation (without methyl butyrate).

Perfumer's alcohol (ethanol).

Glass beakers and stirring rods.

Perfume testing strips (mouillettes).

Odor-free evaluation booths.

Panel of at least 5 trained sensory analysts.

Data collection forms or software.

Methodology:

Sample Preparation:

Prepare a 10% dilution of both the test fragrance (with methyl butyrate) and the control

fragrance in perfumer's alcohol.

Allow the dilutions to macerate for at least 24 hours in a cool, dark place.

Panelist Training:

Familiarize the panelists with the odor of a dilute solution of methyl butyrate in ethanol to

serve as a reference.

Establish a common vocabulary to describe fruity and ester-like scents.

Evaluation Procedure:
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Dip a perfume testing strip into the diluted test fragrance, ensuring it is saturated but not

dripping.

Present the strip to the panelist in an odor-free environment.

Instruct the panelist to evaluate the fragrance at three time points:

Top Note (0-5 minutes): Evaluate the initial impression, focusing on the impact of the

volatile components.

Heart Note (15-60 minutes): Evaluate the main character of the fragrance as the top

notes dissipate.

Base Note (2-4 hours): Evaluate the lingering scent profile.

Repeat the process with the control fragrance.

Panelists should rate the intensity of the fruity (apple/pineapple) character and other

relevant descriptors on a labeled magnitude scale (e.g., 0-10, where 0 is not perceptible

and 10 is extremely strong).

Data Analysis:

Collect the intensity ratings from all panelists.

Calculate the mean and standard deviation for each descriptor at each time point for both

the test and control fragrances.

Use appropriate statistical tests (e.g., t-test or ANOVA) to determine if there are significant

differences in the perceived odor profiles.

Protocol 2: Accelerated Stability Testing of a Fragrance
Oil Containing Methyl Butyrate
Objective: To assess the physical and chemical stability of a fragrance oil containing methyl
butyrate under accelerated aging conditions.

Materials:
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Fragrance oil containing methyl butyrate.

Control fragrance oil (without methyl butyrate).

Clear and amber glass vials with airtight caps.

Temperature-controlled stability chambers or ovens.

UV light exposure cabinet.

pH meter.

Viscometer.

Gas chromatograph-mass spectrometer (GC-MS) (optional, for advanced chemical

analysis).

Methodology:

Initial Analysis (Time 0):

For both the test and control fragrance oils, record the initial:

Appearance: Color and clarity.

Odor: Evaluated by a trained perfumer or sensory panel.

pH (if the fragrance is to be used in an aqueous base).

Viscosity.

If available, perform a GC-MS analysis to obtain an initial chemical profile.

Sample Storage:

Divide the test and control samples into multiple aliquots in both clear and amber glass

vials.

Store the vials under the following conditions:
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Elevated Temperature: 40°C ± 2°C.

Room Temperature (Control): 25°C ± 2°C.

UV Light Exposure: In a UV light cabinet at room temperature.

Freeze-Thaw Cycles: Alternate between -10°C for 24 hours and 25°C for 24 hours for

three cycles.

Periodic Evaluation:

At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of samples from

each storage condition.

Allow the samples to equilibrate to room temperature.

Evaluate the following parameters and compare them to the initial analysis and the room

temperature control:

Appearance: Note any changes in color (discoloration) or clarity (precipitation).

Odor: A trained perfumer should evaluate any changes in the scent profile, paying close

attention to the fruity top note of methyl butyrate and the emergence of any off-odors

(which could indicate degradation, such as hydrolysis to butyric acid).

pH: Measure any significant shifts.

Viscosity: Measure any changes in flow characteristics.

For a more in-depth analysis, GC-MS can be used to identify the degradation products

and quantify the remaining concentration of methyl butyrate.

Data Interpretation:

Compile the results in a tabular format.

Significant changes in color, odor, pH, or viscosity under accelerated conditions may

indicate potential long-term stability issues. The hydrolysis of methyl butyrate can lead to
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a rancid, cheesy off-odor due to the formation of butyric acid.
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Caption: Fragrance Development Workflow.
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Caption: Sensory Evaluation Criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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